![molecular formula C16H18N4O3 B3005860 2-oxo-N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)-1,2-dihydropyridine-3-carboxamide CAS No. 2034255-14-4](/img/structure/B3005860.png)
2-oxo-N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)-1,2-dihydropyridine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related compounds involves the design and creation of novel analogs with potential biological activity. For instance, a series of 1-oxo-1,2,3,4-tetrahydropyrazino[1,2-a]indole-3-carboxamide analogs were synthesized for the purpose of developing anti-breast cancer agents . This suggests that similar synthetic strategies could be employed for the synthesis of 2-oxo-N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)-1,2-dihydropyridine-3-carboxamide, potentially involving the formation of a pyrazinoindolone scaffold.
Molecular Structure Analysis
The molecular structure of compounds similar to the one often includes a heterocyclic core, which is crucial for their biological activity. The analogs mentioned in the first paper contain a tetrahydropyrazino[1,2-a]indole core , while the second paper discusses the formation of (2-oxo-1,2-dihydropyridin-3-yl)-1,3,5-triazine derivatives . These cores are likely to influence the binding affinity and specificity of the compounds to their biological targets.
Chemical Reactions Analysis
The chemical reactions involved in the synthesis of related compounds include aza-Wittig reactions, cycloadditions, and ring-transformation reactions . These reactions are used to construct complex heterocyclic systems, which are common in pharmacologically active compounds. The unexpected formation of triazine derivatives instead of pyrido[2,3-d]pyrimidine derivatives in the second paper indicates the potential for complex reaction pathways that could also be relevant to the synthesis of the compound .
Physical and Chemical Properties Analysis
While the physical and chemical properties of 2-oxo-N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)-1,2-dihydropyridine-3-carboxamide are not directly discussed in the provided papers, the properties of structurally related compounds can offer some insights. The analogs studied for anti-breast cancer activity showed selective cytotoxicity and the ability to inhibit phosphorylation of Akt in MDA-MB-468 cells . These biological activities suggest that the compound may also exhibit specific interactions with cellular targets, which would be influenced by its physical and chemical properties.
properties
IUPAC Name |
2-oxo-N-(4-pyrazin-2-yloxycyclohexyl)-1H-pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N4O3/c21-15-13(2-1-7-19-15)16(22)20-11-3-5-12(6-4-11)23-14-10-17-8-9-18-14/h1-2,7-12H,3-6H2,(H,19,21)(H,20,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UGNCELYCYWHDBS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1NC(=O)C2=CC=CNC2=O)OC3=NC=CN=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-oxo-N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)-1,2-dihydropyridine-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.